Cas no 2679939-97-8 (rac-(2R,3R)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid
• CAS No: 2679939-97-8
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 5644503
• PubChem ID: 165918173
• Update Time: 2023-11-27

rac-(2R,3R)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28277433
• rac-(2R,3R)-3-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)piperidine-2-carboxylic acid
• 2679939-97-8
• rac-(2R,3R)-3-({(prop-2-en-1-yloxy)carbonylamino}methyl)piperidine-2-carboxylic acid

• Inchi： 1S/C11H18N2O4/c1-2-6-17-11(16)13-7-8-4-3-5-12-9(8)10(14)15/h2,8-9,12H,1,3-7H2,(H,13,16)(H,14,15)/t8-,9-/m1/s1
• InChI Key： OENBOZZQZKBUBW-RKDXNWHRSA-N
• SMILES： OC([C@H]1[C@@H](CNC(=O)OCC=C)CCCN1)=O

Computed Properties

• Exact Mass: 242.12665706g/mol
• Monoisotopic Mass: 242.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 87.7Ų